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Compound of Interest

Compound Name: Lysophosphatidylcholine C19:0

Cat. No.: B1264959

Introduction

Lysophosphatidylcholine (LPC) is a class of bioactive lipid molecules involved in a wide range
of physiological and pathological processes.[1][2][3] LPCs are known to act as signaling
molecules, primarily through G-protein coupled receptors (GPCRs), influencing cellular
functions such as proliferation, inflammation, and apoptosis.[2][4][5][6]
Lysophosphatidylcholine C19:0 is a specific variant of LPC characterized by a 19-carbon
saturated acyl chain. Understanding the bioactivity of LPC C19:0 is crucial for research in areas
such as metabolic diseases, inflammation, and cancer.[7][8][9] These application notes provide
detailed protocols for cell-based assays to characterize the bioactivity of LPC C19:0.

Key Signaling Pathways

LPCs, including LPC C19:0, are known to signal through various GPCRs, such as GPR119,
G2A (GPR132), and GPRA4.[4][10][11][12] Activation of these receptors can trigger downstream
signaling cascades, including the modulation of intracellular cyclic AMP (cCAMP) levels, calcium
mobilization, and activation of protein kinase pathways.[2][6][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Cell-Based Assays to Measure the
Bioactivity of Lysophosphatidylcholine C19:0]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1264959#cell-based-assays-to-measure-the-
bioactivity-of-lysophosphatidylcholine-c19-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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